Cas no 77398-04-0 (carbonic acid - 6-amino-3-[glycyl(methyl)amino]-2,4-dihydroxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-6-(methylamino)hexopyranoside (3:2))

• Product name: carbonic acid - 6-amino-3-[glycyl(methyl)amino]-2,4-dihydroxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-6-(methylamino)hexopyranoside (3:2)
• CAS No: 77398-04-0
• MF: ₂[C₁₆H₃₃N₅O₅]^.₃[CH₂O₃]
• MW: 937.001780000001
• CID: 1787091
• PubChem ID: 3059893

carbonic acid - 6-amino-3-[glycyl(methyl)amino]-2,4-dihydroxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-6-(methylamino)hexopyranoside (3:2) Chemical and Physical Properties

Names and Identifiers

• carbonic acid - 6-amino-3-[glycyl(methyl)amino]-2,4-dihydroxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-6-(methylamino)hexopyranoside (3:2)
• 2-amino-N-[4-amino-3-[3-amino-6-(methylaminomethyl)oxan-2-yl]oxy-2,6-dihydroxycyclohexyl]-N-methylacetamide,carbonic acid
• DTXSID90998609
• 77398-04-0
• 3-O-Demethylistamycin B sesquicarbonate
• Carbonic acid--6-amino-3-[glycyl(methyl)amino]-2,4-dihydroxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-6-(methylamino)hexopyranoside (3/2)
• D-allo-Inositol, 2-amino-5-((aminoacetyl)methylamino)-1-O-(2-amino-2,3,4,6-tetradeoxy-6-(methylamino)-alpha-D-erythro-hexopyranosyl)-2,3,5-trideoxy-, carbonate (2:3) (salt)

• Inchi： InChI=1S/2C16H33N5O5.3CH2O3/c2*1-20-7-8-3-4-9(18)16(25-8)26-15-10(19)5-11(22)13(14(15)24)21(2)12(23)6-17;3*2-1(3)4/h2*8-11,13-16,20,22,24H,3-7,17-19H2,1-2H3;3*(H2,2,3,4)
• InChI Key： ISYVKPVGIMUZHS-UHFFFAOYSA-N
• SMILES： CNCC1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN)O)N)N.CNCC1CCC(C(O1)OC2C(CC(C(C2O)N(C)C(=O)CN)O)N)N.C(=O)(O)O.C(=O)(O)O.C(=O)(O)O

Computed Properties

• Exact Mass: 936.49752011g/mol
• Monoisotopic Mass: 936.49752011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 64
• Rotatable Bond Count: 12
• Complexity: 497
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 16
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 511Ų